Cas no 392321-33-4 (N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-N-methyl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-N-methyl-1,1'-biphenyl-4-carboxamide
• CAS No: 392321-33-4
• MF: C₂₆H₂₇N₃OS
• MW: 429.577084779739
• CID: 6229195
• PubChem ID: 4091053
• Update Time: 2025-10-31

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-N-methyl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-N-methyl-1,1'-biphenyl-4-carboxamide
• N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-methyl-[1,1'-biphenyl]-4-carboxamide
• N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-N-methyl-4-phenylbenzamide
• 392321-33-4
• N-(5-((3r,5r,7r)-adamantan-1-yl)-1,3,4-thiadiazol-2-yl)-N-methyl-[1,1'-biphenyl]-4-carboxamide
• AKOS024577592
• Oprea1_724081
• AB00667810-01
• F0417-2593

• Inchi： 1S/C26H27N3OS/c1-29(23(30)22-9-7-21(8-10-22)20-5-3-2-4-6-20)25-28-27-24(31-25)26-14-17-11-18(15-26)13-19(12-17)16-26/h2-10,17-19H,11-16H2,1H3
• InChI Key： CIPMSGAVSCUNNO-UHFFFAOYSA-N
• SMILES： S1C(N(C(C2C=CC(C3C=CC=CC=3)=CC=2)=O)C)=NN=C1C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 429.18748367g/mol
• Monoisotopic Mass: 429.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-N-methyl-1,1'-biphenyl-4-carboxamide

Introduction to N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-N-methyl-1,1'-biphenyl-4-carboxamide (CAS No. 392321-33-4)

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-N-methyl-1,1'-biphenyl-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 392321-33-4, represents a fusion of advanced structural motifs that make it a promising candidate for various therapeutic applications. The presence of both adamantan-1-yl and 1,3,4-thiadiazol moieties in its molecular framework contributes to its unique chemical and biological properties.

The adamantan group is renowned for its remarkable stability and lipophilicity, which enhances the compound's solubility and bioavailability. This characteristic is particularly crucial in drug design, as it ensures that the therapeutic agent can effectively penetrate biological membranes and reach its target sites. On the other hand, the 1,3,4-thiadiazole ring is a well-documented pharmacophore that exhibits a wide range of biological activities. It has been extensively studied for its antimicrobial, antiviral, anti-inflammatory, and anticancer properties.

The incorporation of these structural elements into a biphenyl core further enriches the compound's pharmacological profile. The biphenyl moiety is known for its ability to modulate receptor interactions and enhance binding affinity. In this context, the N-methyl group at the carboxamide position adds an additional layer of functional diversity, enabling the compound to engage with biological targets in multiple ways.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have indicated that N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-N-methyl-1,1'-biphenyl-4-carboxamide exhibits strong binding potential with enzymes and receptors involved in cancer progression. Specifically, it has shown promise in inhibiting kinases that are overexpressed in certain types of tumors.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled chemists to optimize the route for scalability and cost-effectiveness. This is particularly important for pharmaceutical applications where large-scale production is necessary.

In vitro studies have demonstrated the efficacy of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-N-methyl-1,1'-biphenyl-4-carboxamide in various cellular models. These studies have revealed its ability to induce apoptosis in cancer cells while maintaining low toxicity towards healthy cells. This selective toxicity is a critical factor in developing effective anticancer agents that minimize side effects.

The compound's potential extends beyond oncology. Research has also explored its effects on neurological disorders, where the combination of structural motifs suggests it may modulate neurotransmitter pathways. Preliminary findings indicate that it could have applications in treating neurodegenerative diseases by protecting against oxidative stress and inflammation.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-N-methyl-1,1'-biphenyl-4-carboxamide is currently undergoing preclinical studies to assess its pharmacokinetic properties and potential side effects. These studies are essential for determining whether it can proceed to human clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. By leveraging vast datasets and predictive models, researchers can quickly screen compounds for their potential therapeutic effects. This approach has significantly reduced the time required to move from discovery to development.

The future prospects of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-N-methyl-1,1'-biphenyl-4-carboxamide are promising. Ongoing research aims to refine its structure for improved efficacy and reduced toxicity. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, N-5-(adamantan-1-ylyl)-1,3,4-thiadiazol-2-yN-methyl-1,1'-biphenyl->carboxamide (CAS No. 392321–33–4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development in medicine.